Cas no 898438-88-5 (N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-2-nitrobenzene-1-sulfonamide)

• Product Name: N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-2-nitrobenzene-1-sulfonamide
• CAS No: 898438-88-5
• MF: C₂₁H₁₆N₄O₅S
• MW: 436.440543174744
• CID: 5484210
• Update Time: 2025-05-26

N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-2-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(2-methyl-4-oxoquinazolin-3-yl)phenyl]-2-nitrobenzenesulfonamide
• N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-2-nitrobenzene-1-sulfonamide

• Inchi： 1S/C21H16N4O5S/c1-14-22-18-10-3-2-9-17(18)21(26)24(14)16-8-6-7-15(13-16)23-31(29,30)20-12-5-4-11-19(20)25(27)28/h2-13,23H,1H3
• InChI Key： CANDOUJXFGEDKO-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=CC(N3C(=O)C4=C(N=C3C)C=CC=C4)=C2)(=O)=O)=CC=CC=C1[N+]([O-])=O

Additional information on N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-2-nitrobenzene-1-sulfonamide

Recent Advances in the Study of N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-2-nitrobenzene-1-sulfonamide (CAS: 898438-88-5)

The compound N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-2-nitrobenzene-1-sulfonamide (CAS: 898438-88-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This sulfonamide derivative, characterized by its quinazolinone core, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate. Recent research has focused on its role as a modulator of key cellular pathways, particularly those involved in inflammation and cancer.

One of the most notable findings in recent studies is the compound's ability to inhibit specific protein-protein interactions that are critical for the activation of inflammatory signaling pathways. In vitro experiments have demonstrated that N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-2-nitrobenzene-1-sulfonamide effectively suppresses the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in macrophage cell lines. These results suggest its potential as an anti-inflammatory agent, with possible applications in the treatment of chronic inflammatory diseases.

In addition to its anti-inflammatory properties, recent investigations have explored the compound's anticancer potential. Structural-activity relationship (SAR) studies have revealed that the nitrobenzene sulfonamide moiety is essential for its cytotoxic effects against various cancer cell lines, including breast, lung, and colon cancer. Mechanistic studies indicate that the compound induces apoptosis through the activation of caspase-3 and caspase-9, highlighting its potential as a chemotherapeutic agent. Furthermore, molecular docking simulations have provided insights into its binding affinity for specific oncogenic targets, such as EGFR and PI3K, which are often dysregulated in cancer.

The pharmacokinetic profile of N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-2-nitrobenzene-1-sulfonamide has also been a focus of recent research. Preclinical studies in animal models have shown that the compound exhibits moderate bioavailability and a favorable half-life, making it a promising candidate for further development. However, challenges related to its solubility and metabolic stability remain, and ongoing studies are exploring structural modifications to optimize these properties.

In conclusion, N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-2-nitrobenzene-1-sulfonamide (CAS: 898438-88-5) represents a promising scaffold for the development of novel anti-inflammatory and anticancer agents. Recent studies have provided valuable insights into its biological activity and mechanism of action, paving the way for future translational research. Further optimization and in vivo validation will be essential to fully realize its therapeutic potential.